Cas no 1488938-79-9 (3-methyl-2-(1,3-oxazol-5-yl)butanoic acid)

• Product Name: 3-methyl-2-(1,3-oxazol-5-yl)butanoic acid
• CAS No: 1488938-79-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6377609
• PubChem ID: 82412917
• Update Time: 2024-01-13

3-methyl-2-(1,3-oxazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1,3-oxazol-5-yl)butanoic acid
• EN300-1777284
• 1488938-79-9

• Inchi： 1S/C8H11NO3/c1-5(2)7(8(10)11)6-3-9-4-12-6/h3-5,7H,1-2H3,(H,10,11)
• InChI Key： YSOJGPDTZAQQNN-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles